4-Methyl-2-pentanone

• CAS No.: 108-10-1
• Product Name: 4-Methyl-2-pentanone
• Molecular Formula: C6H12O; CH3COCH2CH(CH3)2; C6H12O
• Molecular Weight: 100.16 g/mol
• IUPAC Name: 4-methylpentan-2-one
• Standard InChI: InChI=1S/C6H12O/c1-5(2)4-6(3)7/h5H,4H2,1-3H3
• Standard InChIKey: NTIZESTWPVYFNL-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)C
• Canonical SMILES: CC(C)CC(=O)C
• Boiling Point: 243 to 244 °F at 760 mm Hg (NTP, 1992); 116.5 °C; 115.7 °C; 117-118 °C; 242°F
• Colorform: Liquid; Colorless liquid
• Density: 0.802 at 68 °F (USCG, 1999); d204 0.8; 0.7965 g/cu cm at 25 °C; Relative density (water = 1): 0.80; 0.796-0.799; 0.80
• Flash Point: 73 °F (NTP, 1992); 64 °F (18 °C) (Closed cup); 14 °C c.c.; 73°F; 64°F
• Melting Point: -120.5 °F (NTP, 1992); -84.0 °C; -84 °C; -85 °C; -84°C; -84.7 °C; -120.5°F; -120°F
• Physical Description: Methyl isobutyl ketone appears as a clear colorless liquid with a pleasant odor. Flash point 73°F. Less dense than water. Vapors heavier than air.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless, mobile liquid with a fruity, ethereal odour; Colorless liquid with a pleasant odor.
• Description: Methyl isobutyl ketone appears as a clear colorless liquid with a pleasant odor. Flash point 73°F. Less dense than water. Vapors heavier than air.; Methyl isobutyl ketone is a ketone.; Methyl isobutyl ketone is used as a solvent for gums, resins, paints, varnishes, lacquers, and nitrocellulose. Acute (short-term) exposure to methyl isobutyl ketone may irritate the eyes and mucous membranes, and cause weakness, headache, nausea, lightheadedness, vomiting, dizziness, incoordination, narcosis in humans. Chronic (long-term) occupational exposure to methyl isobutyl ketone has been observed to cause nausea, headache, burning in the eyes, weakness, insomnia, intestinal pain, and slight enlargement of the liver in humans. Lethargy and kidney and liver effects have been observed in rats and mice chronically exposed by gavage (experimentally placing the chemical in the stomach), ingestion, and inhalation. EPA has classified methyl isobutyl ketone as a Group D, not classifiable as to human carcinogenicity.
• Shelf Life: May form peroxides of unknown stability. Stable under recommended storage conditions.
• Solubility: 1 to 5 mg/mL at 70° F (NTP, 1992); 0.19 M; 19 mg/mL at 25 °C; In water, 19,000 mg/L at 25 °C; Slightly soluble in water; Miscible with ethanol, ether, acetone, benzene; soluble in chloroform; Miscible with most organic solvents; Solubility in water, g/100ml at 20 °C: 1.91; miscible with alcohol, ether, and to 1 ml in 50 ml of water; 2%
• Synonyms: 2-Methyl-4-pentanone; 2-Methylpropyl Methyl Ketone; 4-Methyl-2-oxopentane; Hexone; Isobutyl Methyl Ketone; Isopropylacetone; MIBK; MIK; Methyl 2-Methylpropyl Ketone; Methyl iso-Butyl Ketone; Methyl Isobutyl Ketone; NSC 5712; ZMD-D
• Vapor Density: 3.45 (NTP, 1992) (Relative to Air); 3.45 (Air = 1); Relative vapor density (air = 1): 3.45; 3.45
• Vapor Pressure: 5 mm Hg at 67.5 °F ; 10 mm Hg at 86.0° F (NTP, 1992); 19.86 mmHg; 19.9 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 2.1; 5 mmHg at 67.5°F; 16 mmHg
• PubChem Compound: 7909
• Last Modified: Nov 11 2021